Cas no 1361672-35-6 (4'-Tertbutyl-2,3,4-trichlorobiphenyl)

• Product Name: 4'-Tertbutyl-2,3,4-trichlorobiphenyl
• CAS No: 1361672-35-6
• MF: C₁₆H₁₅Cl₃
• MW: 313.649301767349
• CID: 4992997
• Update Time: 2025-10-21

4'-Tertbutyl-2,3,4-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Tertbutyl-2,3,4-trichlorobiphenyl

• Inchi： 1S/C16H15Cl3/c1-16(2,3)11-6-4-10(5-7-11)12-8-9-13(17)15(19)14(12)18/h4-9H,1-3H3
• InChI Key： XSTYOJVYENAZMR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1)C(C)(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 7.5
• Topological Polar Surface Area: 0

Additional information on 4'-Tertbutyl-2,3,4-trichlorobiphenyl

4'-Tertbutyl-2,3,4-trichlorobiphenyl (CAS No. 1361672-35-6): Properties, Applications, and Industry Insights

4'-Tertbutyl-2,3,4-trichlorobiphenyl (CAS No. 1361672-35-6) is a specialized chlorinated biphenyl derivative that has garnered significant attention in various industrial and research applications. This compound belongs to the broader class of polychlorinated biphenyl (PCB) derivatives, which are known for their unique chemical stability and versatile applications. The presence of the tert-butyl group at the 4' position and three chlorine atoms at the 2, 3, and 4 positions of the biphenyl ring imparts distinct physicochemical properties to this compound, making it valuable in niche applications.

The molecular structure of 4'-Tertbutyl-2,3,4-trichlorobiphenyl contributes to its thermal stability and lipophilicity, which are critical factors in its utility. Researchers and industry professionals often search for chlorinated biphenyl synthesis methods or PCB derivative applications, reflecting the growing interest in this compound. Its stability under high-temperature conditions makes it suitable for use in advanced material science, particularly in the development of heat-resistant polymers and coatings.

One of the most frequently asked questions about 4'-Tertbutyl-2,3,4-trichlorobiphenyl revolves around its environmental impact. While the compound itself is not classified as hazardous under current regulations, its degradation products and long-term environmental persistence are areas of ongoing research. This aligns with the broader industry trend toward sustainable chemistry and green alternatives to traditional chlorinated compounds. Companies are increasingly seeking eco-friendly PCB substitutes, driving innovation in this field.

In the pharmaceutical sector, 4'-Tertbutyl-2,3,4-trichlorobiphenyl has shown potential as an intermediate in the synthesis of specialized drug candidates. Its structural features make it a valuable building block for medicinal chemistry applications, particularly in the development of compounds targeting neurological disorders. Recent searches for chlorinated biphenyls in drug discovery highlight the growing relevance of this compound in life sciences research.

The analytical characterization of 4'-Tertbutyl-2,3,4-trichlorobiphenyl typically involves advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for quality control in industrial production and for research purposes. The compound's distinct spectral signatures make it relatively easy to identify in complex mixtures, which is particularly important for environmental monitoring applications.

Market trends indicate growing demand for specialized PCB derivatives like 4'-Tertbutyl-2,3,4-trichlorobiphenyl, particularly in regions with strong electronics and advanced materials industries. Manufacturers are responding to this demand by optimizing production processes to improve yield and purity. Recent innovations in catalytic chlorination methods have made the synthesis of such compounds more efficient and environmentally friendly.

From a regulatory perspective, 4'-Tertbutyl-2,3,4-trichlorobiphenyl falls under general chemical safety guidelines rather than specific restrictions. However, companies handling this compound must adhere to standard chemical safety protocols and proper storage conditions. The material safety data sheet (MSDS) for this compound provides detailed handling instructions, which is one of the most commonly searched documents by professionals working with this material.

Research into the biological activity of 4'-Tertbutyl-2,3,4-trichlorobiphenyl has revealed interesting potential in agricultural applications. Some studies suggest that certain chlorinated biphenyl derivatives may have plant growth-modulating properties, though this remains an area of active investigation. This aligns with current agricultural research trends focusing on novel crop protection agents and plant growth regulators.

The future outlook for 4'-Tertbutyl-2,3,4-trichlorobiphenyl appears promising, with potential applications emerging in energy storage systems and electronic materials. Its chemical stability and electronic properties make it a candidate for use in advanced battery technologies and organic electronic devices. As industries continue to seek high-performance materials, the demand for specialized compounds like this is expected to grow.

For researchers and industry professionals seeking detailed technical information about 4'-Tertbutyl-2,3,4-trichlorobiphenyl, key parameters of interest typically include its melting point, boiling point, solubility profile, and spectroscopic characteristics. These properties are crucial for determining appropriate applications and handling procedures. The compound's relative stability compared to other PCB derivatives makes it particularly attractive for certain industrial processes.

In conclusion, 4'-Tertbutyl-2,3,4-trichlorobiphenyl (CAS No. 1361672-35-6) represents an important specialty chemical with diverse potential applications across multiple industries. Its unique combination of chemical stability and structural features continues to drive research interest and industrial adoption. As technology advances and new applications emerge, this compound is likely to maintain its relevance in the chemical and materials science landscape.